N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: 2-(4-chloro-N-methylsulfonylanilino)-N-(3,4-dichlorophenyl)propanamide
• InChI: InChI=1S/C16H15Cl3N2O3S/c1-10(16(22)20-12-5-8-14(18)15(19)9-12)21(25(2,23)24)13-6-3-11(17)4-7-13/h3-10H,1-2H3,(H,20,22)
• InChI Key: GSXIMZVGQDUIFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=C(C=C1)Cl)Cl)N(C2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C16H15Cl3N2O3S
• Molecular Weight: 421.7 g/mol

Description

N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue. It is a synthetic compound that stimulates the secretion of growth hormone (GH) and insulin-like growth factor 1 (IGF-1) in the body. MK-677 has been the subject of numerous scientific studies due to its potential applications in various fields, including medicine, sports, and anti-aging.

Mechanism of Action

N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide works by binding to the ghrelin receptor, which is located in the hypothalamus of the brain. This binding stimulates the secretion of GH and IGF-1 in the body. GH and IGF-1 have numerous effects on the body, including increasing muscle mass and bone density, reducing body fat, and improving skin elasticity.
Biochemical and Physiological Effects:
N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to have numerous biochemical and physiological effects on the body. Some of the effects include:
- Increased GH and IGF-1 levels: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide stimulates the secretion of GH and IGF-1 in the body, which can have numerous effects on the body.
- Increased muscle mass and strength: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to increase muscle mass and strength in healthy individuals.
- Reduced body fat: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to reduce body fat in healthy individuals.
- Improved bone density: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to improve bone density in elderly individuals.
- Improved skin elasticity: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to improve skin elasticity and reduce wrinkles in elderly individuals.

Advantages and Limitations for Lab Experiments

N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has several advantages and limitations for lab experiments. Some of the advantages include:
- Easy to administer: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide can be administered orally, making it easy to use in lab experiments.
- Non-invasive: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide is a non-invasive method of increasing GH and IGF-1 levels in the body, making it a safer alternative to other methods.
- Widely available: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide is widely available for purchase, making it easy to obtain for lab experiments.
Some of the limitations of N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide for lab experiments include:
- Lack of long-term safety data: The long-term safety of N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide is not well-established, making it difficult to use in long-term lab experiments.
- Potential side effects: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has the potential to cause side effects, such as increased appetite and water retention, which can affect the results of lab experiments.
- Expensive: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide can be expensive to use in lab experiments, making it less accessible to researchers with limited budgets.

Future Directions

There are several future directions for research on N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide. Some of the potential areas of research include:
- Further studies on the long-term safety and efficacy of N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide.
- Studies on the potential use of N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide in the treatment of various medical conditions, such as osteoporosis, muscle wasting, and growth hormone deficiency.
- Studies on the potential use of N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide as a performance-enhancing drug in sports.
- Studies on the potential anti-aging effects of N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide and its use as an anti-aging drug.
Conclusion:
N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide is a synthetic compound that stimulates the secretion of growth hormone and insulin-like growth factor 1 in the body. It has numerous potential applications in various fields, including medicine, sports, and anti-aging. N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been extensively studied for its biochemical and physiological effects on the body, and there are several future directions for research on this compound. However, more research is needed to establish its long-term safety and efficacy.

Scientific Research Applications

N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been extensively studied for its potential therapeutic applications. It has been shown to increase GH and IGF-1 levels in the body, which can have numerous benefits. Some of the potential applications of N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide include:
- Treatment of growth hormone deficiency: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to increase GH and IGF-1 levels in individuals with growth hormone deficiency, which can improve their growth and development.
- Muscle mass and strength enhancement: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to increase muscle mass and strength in healthy individuals, making it a potential performance-enhancing drug for athletes.
- Bone density improvement: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to increase bone density in elderly individuals, making it a potential treatment for osteoporosis.
- Anti-aging effects: N~2~-(4-chlorophenyl)-N~1~-(3,4-dichlorophenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to improve skin elasticity and reduce wrinkles in elderly individuals, making it a potential anti-aging drug.